Cas no 2228861-17-2 (2-bromo-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2228861-17-2
• MF: C₇H₁₀BrClN₂O
• MW: 253.524099826813
• CID: 6004983
• PubChem ID: 165604150
• Update Time: 2025-10-22

2-bromo-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• EN300-1908300
• 2228861-17-2

• Inchi： 1S/C7H10BrClN2O/c1-4-6(5(12)3-8)7(9)11(2)10-4/h5,12H,3H2,1-2H3
• InChI Key： YRPCLCUITARBOO-UHFFFAOYSA-N
• SMILES： BrCC(C1=C(N(C)N=C1C)Cl)O

Computed Properties

• Exact Mass: 251.96650g/mol
• Monoisotopic Mass: 251.96650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38Ų

Additional information on 2-bromo-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol

Compound 2-Bromo-1-(5-Chloro-1,3-Dimethyl-1H-Pyrazol-4-Yl)Ethan-1-Ol: A Comprehensive Overview

Compound 2-Bromo-1-(5-Chloro-1,3-Dimethyl-1H-Pyrazol-4-Yl)Ethan-1-Ol, identified by the CAS registry number 2228861-17-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and drug development.

The molecular structure of this compound is characterized by a pyrazole ring system, which is a five-membered heterocyclic aromatic compound containing two nitrogen atoms. The pyrazole ring in this molecule is substituted with chlorine and two methyl groups at specific positions, contributing to its electronic properties and reactivity. The ethanolic group attached to the pyrazole ring further enhances the compound's functional versatility, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the role of this compound in the development of novel pharmaceutical agents. Researchers have explored its potential as a precursor in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and antitumor agents. The bromine atom present in the molecule serves as an excellent leaving group, facilitating various substitution reactions that are crucial in organic chemistry.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The synthesis pathway typically begins with the preparation of the pyrazole ring system, followed by bromination and subsequent functionalization to introduce the ethanolic group. Optimization of reaction conditions has been a focus of recent research to improve yield and purity, ensuring scalability for industrial applications.

The application of Compound 2-Bromo-1-(5-Chloro-1,3-Dimethyl-1H-Pyrazol-4-Yl)Ethan-1-Ol extends beyond pharmaceuticals. It has been utilized in the development of advanced materials, including polymers and coatings, where its unique electronic properties contribute to enhanced performance characteristics. Additionally, this compound has shown promise in catalytic processes, acting as a ligand or catalyst precursor in transition metal-catalyzed reactions.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is essential for its safe handling and disposal. Recent research has focused on assessing its biodegradability under various environmental conditions, with findings indicating moderate persistence in aquatic environments. These studies underscore the importance of implementing proper waste management practices to mitigate potential environmental risks.

In conclusion, Compound 2-Bromo-1-(5-Chloro-1,3-Dimethyl-1H-Pyrazol-4-Yl)Ethan-1-Ol (CAS No: 2228861-17) represents a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an indispensable tool in modern organic synthesis and materials science. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an even more significant role in advancing chemical innovation.